Cas no 2361747-83-1 (methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate)

• Product Name: methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate
• CAS No: 2361747-83-1
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5414806
• PubChem ID: 145897025
• Update Time: 2025-10-23

methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[3-(prop-2-enamido)propanoyl]piperidine-3-carboxylate
• 2361747-83-1
• EN300-26575616
• Methyl 1-[3-(prop-2-enoylamino)propanoyl]piperidine-3-carboxylate
• Z1479194646
• Methyl 1-[1-oxo-3-[(1-oxo-2-propen-1-yl)amino]propyl]-3-piperidinecarboxylate
• methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate

• Inchi： 1S/C13H20N2O4/c1-3-11(16)14-7-6-12(17)15-8-4-5-10(9-15)13(18)19-2/h3,10H,1,4-9H2,2H3,(H,14,16)
• InChI Key： ANTMBBTUOQIRKM-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCNC(=O)C=C)CCCC(C(OC)=O)C1

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.6±45.0 °C(Predicted)
• pka: 14.58±0.46(Predicted)

Additional information on methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate

Chemical Overview of Methyl 1-3-(Prop-2-enamido)PropanoylPiperidine-3-Carboxylate (CAS No: 2361747-83-1)

Methyl 1-3-(prop-2-enamido)propanoylpiperidine-3-carboxylate, identified by the CAS registry number 2361747-83-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methyl 1-(prop-2-enamidopropanoyl)piperidine-3-carboxylate, belongs to the class of piperidine derivatives and exhibits unique structural and functional properties that make it a subject of interest in contemporary research.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted with a propargylamide group and a methyl ester moiety. The presence of the enamine functional group (propargylamide) introduces interesting electronic and steric properties, enhancing its reactivity and versatility in chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

Recent advancements in organic synthesis have enabled the efficient preparation of methyl 1-(propargylamidopropanoyl)piperidine derivatives through various methodologies, including enamine chemistry and peptide coupling strategies. These methods leverage the inherent reactivity of the enamine group to facilitate selective transformations, leading to highly functionalized products with tailored properties.

One of the most promising applications of this compound lies in its role as a precursor in drug discovery programs. Its ability to undergo diverse post-synthetic modifications makes it an ideal candidate for exploring new chemical entities with potential pharmacological activities. For instance, researchers have reported its utility in constructing bioisosteres and mimetics of natural products, which are critical for understanding complex biological systems.

In addition to its synthetic utility, methyl 1-(propargylamidopropanoyl)piperidine has demonstrated intriguing biological profiles in preliminary assays. Studies conducted by leading research institutions have indicated its potential as an anti-inflammatory agent, with promising results observed in cellular models of inflammation. Furthermore, its ability to modulate key signaling pathways involved in neurodegenerative diseases has positioned it as a candidate for further exploration in the context of Alzheimer's disease and related disorders.

The growing interest in this compound is also driven by its compatibility with modern analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy (NMR). These tools enable precise characterization of its structural features and facilitate its integration into larger synthetic frameworks. Moreover, advancements in computational chemistry have allowed researchers to predict its physicochemical properties and optimize its synthesis for scalability.

In conclusion, methyl 1-(propargylamidopropanoyl)piperidine (CAS No: 2361747-83-1) stands out as a versatile building block with immense potential across multiple domains of chemical research. Its unique combination of structural features and functional groups positions it as a valuable asset in the development of innovative chemical entities with therapeutic relevance.